REACTION_CXSMILES
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II.[Mg].Br[C:5]1[CH:10]=[CH:9][C:8]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)=[C:7]([F:17])[CH:6]=1.[C:18](=[O:20])=[O:19].Cl>O1CCCC1>[F:17][C:7]1[CH:6]=[C:5]([C:18]([OH:20])=[O:19])[CH:10]=[CH:9][C:8]=1[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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II
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Name
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Quantity
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1400 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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25.17 g
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Type
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reactant
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Smiles
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[Mg]
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Name
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Quantity
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200 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)C1=CC=CC=C1)F
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)=O
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Name
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Quantity
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500 mL
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Type
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reactant
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Smiles
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Cl
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Control Type
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UNSPECIFIED
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Setpoint
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65 (± 5) °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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refluxed for 1 hr
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Duration
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1 h
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Type
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CUSTOM
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Details
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Reaction mixture
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Type
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CUSTOM
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Details
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is brought to room temperature
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Type
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TEMPERATURE
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Details
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cooled to −20° C
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (2×500 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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Combined organic layer is dried over sodium sulphate
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Type
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CUSTOM
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Details
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Removal of solvent under reduced pressure
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Type
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CUSTOM
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Details
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gives a solid which
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Type
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WASH
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Details
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is washed with diethyl ether (2×200 mL)
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Type
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CUSTOM
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Details
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dried
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Name
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Type
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product
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Smiles
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FC1=C(C=CC(=C1)C(=O)O)C1=CC=CC=C1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |